Cas no 1807390-50-6 (4-Bromo-3-fluoro-5-nitrocinnamic acid)

• Product Name: 4-Bromo-3-fluoro-5-nitrocinnamic acid
• CAS No: 1807390-50-6
• MF: C₉H₅BrFNO₄
• MW: 290.04270529747
• CID: 4974709
• Update Time: 2025-10-28

4-Bromo-3-fluoro-5-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-5-nitrocinnamic acid

• Inchi： 1S/C9H5BrFNO4/c10-9-6(11)3-5(1-2-8(13)14)4-7(9)12(15)16/h1-4H,(H,13,14)/b2-1+
• InChI Key： VGVOXUHFPCIZNH-OWOJBTEDSA-N
• SMILES： BrC1C(=CC(/C=C/C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 288.93860 g/mol
• Monoisotopic Mass: 288.93860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1
• Molecular Weight: 290.04

Additional information on 4-Bromo-3-fluoro-5-nitrocinnamic acid

Introduction to 4-Bromo-3-fluoro-5-nitrocinnamic acid (CAS No. 1807390-50-6)

4-Bromo-3-fluoro-5-nitrocinnamic acid (CAS No. 1807390-50-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of cinnamic acids, which are characterized by their aromatic ring and a carboxylic acid group attached to a vinyl group. The presence of bromine, fluorine, and nitro substituents on the aromatic ring imparts specific chemical and physical properties that make it an intriguing subject for research.

The chemical structure of 4-Bromo-3-fluoro-5-nitrocinnamic acid is represented by the formula C₉H₅BrFNO₃. The bromine atom at the 4-position, the fluorine atom at the 3-position, and the nitro group at the 5-position on the benzene ring contribute to its unique reactivity and stability. These substituents can influence the compound's solubility, electronic properties, and reactivity, making it a valuable intermediate in synthetic chemistry.

In pharmaceutical research, 4-Bromo-3-fluoro-5-nitrocinnamic acid has shown promise as a potential lead compound for drug development. The presence of halogen substituents (bromine and fluorine) can enhance the lipophilicity of molecules, which is crucial for improving their bioavailability and cellular uptake. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, providing a pathway for further functionalization and derivatization. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which could have therapeutic applications in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-Bromo-3-fluoro-5-nitrocinnamic acid typically involves multi-step reactions starting from readily available precursors. One common approach is to start with 4-bromo-3-fluorobenzaldehyde, which can be converted to the corresponding cinnamic acid through a series of reactions including Wittig or Horner-Wadsworth-Emmons olefination followed by oxidation. The nitration step is critical and requires careful control of reaction conditions to ensure selective nitration at the desired position on the aromatic ring.

In materials science, 4-Bromo-3-fluoro-5-nitrocinnamic acid has been investigated for its potential use in organic electronics and photovoltaic devices. The presence of electron-withdrawing groups (nitro and fluorine) can influence the electronic properties of the material, making it suitable for applications where charge transport and light absorption are important. For example, derivatives of this compound have been used as components in organic solar cells and field-effect transistors.

The physical properties of 4-Bromo-3-fluoro-5-nitrocinnamic acid include a melting point ranging from 180°C to 185°C, which is consistent with its aromatic structure and functional groups. It is generally insoluble in water but can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are important for its use in various chemical reactions and formulations.

Recent research advancements have further highlighted the versatility of 4-Bromo-3-fluoro-5-nitrocinnamic acid. For instance, a study published in *Organic Letters* demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. Another study in *Journal of Medicinal Chemistry* reported its potential as a scaffold for developing inhibitors of protein-protein interactions, which are implicated in various diseases.

In conclusion, 4-Bromo-3-fluoro-5-nitrocinnamic acid (CAS No. 1807390-50-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.